4-hydroxy-25-desoxyneorollinicin
4-hydroxy-25-desoxyneorollinicin
Trilobacin belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Trilobacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Trilobacin has been primarily detected in urine. Within the cell, trilobacin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, trilobacin can be found in alcoholic beverages and fruits. This makes trilobacin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
123805-39-0
VCID:
VC0044953
InChI:
InChI=1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30(38)27-29-26-28(2)42-37(29)41/h26,28,30-36,38-40H,3-25,27H2,1-2H3
SMILES:
CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC(CC3=CC(OC3=O)C)O)O)O
Molecular Formula:
C37H66O7
Molecular Weight:
622.9 g/mol
4-hydroxy-25-desoxyneorollinicin
CAS No.: 123805-39-0
Main Products
VCID: VC0044953
Molecular Formula: C37H66O7
Molecular Weight: 622.9 g/mol
| CAS No. | 123805-39-0 |
|---|---|
| Product Name | 4-hydroxy-25-desoxyneorollinicin |
| Molecular Formula | C37H66O7 |
| Molecular Weight | 622.9 g/mol |
| IUPAC Name | 4-[2,13-dihydroxy-13-[5-[5-(1-hydroxyundecyl)oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one |
| Standard InChI | InChI=1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30(38)27-29-26-28(2)42-37(29)41/h26,28,30-36,38-40H,3-25,27H2,1-2H3 |
| Standard InChIKey | MBABCNBNDNGODA-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC(CC3=CC(OC3=O)C)O)O)O |
| Canonical SMILES | CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC(CC3=CC(OC3=O)C)O)O)O |
| Description | Trilobacin belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Trilobacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Trilobacin has been primarily detected in urine. Within the cell, trilobacin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, trilobacin can be found in alcoholic beverages and fruits. This makes trilobacin a potential biomarker for the consumption of these food products. |
| Synonyms | 4-hydroxy-25-desoxyneorollinicin OH-DONR |
| PubChem Compound | 130056 |
| Last Modified | Nov 11 2021 |
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